N-(3-fluoro-4-methylphenyl)[1,2,4]triazolo[4,3-c]quinazolin-5-amine

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-[1,2,4]triazolo[4,3-c]quinazolin-5-amine
• InChI: InChI=1S/C16H12FN5/c1-10-6-7-11(8-13(10)17)19-16-20-14-5-3-2-4-12(14)15-21-18-9-22(15)16/h2-9H,1H3,(H,19,20)
• InChI Key: UHMXNDBOWZNLGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC3=CC=CC=C3C4=NN=CN42)F
• Molecular Formula: C16H12FN5
• Molecular Weight: 293.30 g/mol

Description

N-(3-fluoro-4-methylphenyl)[1,2,4]triazolo[4,3-c]quinazolin-5-amine is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-fluoro-4-methylphenyl)[1,2,4]triazolo[4,3-c]quinazolin-5-amine is not fully understood. However, studies have shown that it interacts with various cellular targets, including DNA, enzymes, and proteins, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
N-(3-fluoro-4-methylphenyl)[1,2,4]triazolo[4,3-c]quinazolin-5-amine has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis, inhibit angiogenesis, and modulate immune responses. Additionally, it has been found to have low toxicity, making it a potentially safe and effective drug candidate.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-fluoro-4-methylphenyl)[1,2,4]triazolo[4,3-c]quinazolin-5-amine in lab experiments is its diverse range of applications. It can be used in various fields, including medicinal chemistry, pharmaceuticals, and materials science. Additionally, it has been found to have low toxicity, making it a safe and potentially effective drug candidate.
One of the limitations of using N-(3-fluoro-4-methylphenyl)[1,2,4]triazolo[4,3-c]quinazolin-5-amine in lab experiments is its limited solubility in water, which can make it difficult to work with in certain applications. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on N-(3-fluoro-4-methylphenyl)[1,2,4]triazolo[4,3-c]quinazolin-5-amine. Some possible areas of investigation include:
1. Further exploration of its anticancer, antimicrobial, and antifungal activities to identify potential drug candidates.
2. Investigation of its potential applications in materials science, such as in the development of new sensors or catalysts.
3. Study of its mechanism of action to better understand how it interacts with cellular targets.
4. Exploration of its potential side effects and toxicity in order to determine its safety and efficacy as a drug candidate.
5. Investigation of its potential applications in other fields, such as agriculture or environmental science.
In conclusion, N-(3-fluoro-4-methylphenyl)[1,2,4]triazolo[4,3-c]quinazolin-5-amine is a chemical compound that has shown promise in various scientific research applications. Its diverse range of potential applications and low toxicity make it a promising candidate for further investigation and development.

Synthesis Methods

The synthesis of N-(3-fluoro-4-methylphenyl)[1,2,4]triazolo[4,3-c]quinazolin-5-amine involves the reaction of 3-fluoro-4-methylaniline with 2-amino-5-fluorobenzophenone in the presence of potassium carbonate and copper(I) iodide. The resulting product is then treated with triethylorthoformate and hydrochloric acid to obtain the final compound.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)[1,2,4]triazolo[4,3-c]quinazolin-5-amine has been studied for its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and materials science. It has been found to exhibit anticancer, antimicrobial, and antifungal activities, making it a promising candidate for the development of new drugs.